Cas no 594837-44-2 (Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-)

• Product Name: Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-
• CAS No: 594837-44-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 338518
• Update Time: 2024-01-28

Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(hydroxymethyl)-a-methyl-
• Benzenepropanoic acid, α-(hydroxymethyl)-α-methyl-

• Inchi： 1S/C11H14O3/c1-11(8-12,10(13)14)7-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3,(H,13,14)
• InChI Key： MJQBDRKBBFVTCN-UHFFFAOYSA-N
• SMILES： C1(CC(CO)(C)C(O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 109-110 °C
• Boiling Point: 355.2±30.0 °C(Predicted)
• pka: 4.26±0.11(Predicted)